Cas no 1485239-45-9 (5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one)

5-(1-Ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one is a heterocyclic compound featuring an imidazole core fused with an oxazolidinone moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the oxazolidin-2-one group enhances stability and may contribute to interactions with biological targets, while the ethyl-substituted imidazole offers tunable electronic properties. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing pharmaceuticals or agrochemicals. The compound’s balanced lipophilicity and polarity further improve its suitability for drug discovery, where precise structural modifications are critical for optimizing pharmacokinetic properties.
5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one structure
1485239-45-9 structure
Product Name:5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one
CAS No:1485239-45-9
MF:C8H11N3O2
MW:181.191841363907
CID:6061988
PubChem ID:66134356
Update Time:2025-05-30

5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one
    • 2-Oxazolidinone, 5-(1-ethyl-1H-imidazol-5-yl)-
    • EN300-1846305
    • CS-0349699
    • AKOS015477307
    • 5-(1-Ethyl-1h-imidazol-5-yl)oxazolidin-2-one
    • 1485239-45-9
    • Inchi: 1S/C8H11N3O2/c1-2-11-5-9-3-6(11)7-4-10-8(12)13-7/h3,5,7H,2,4H2,1H3,(H,10,12)
    • InChI Key: RHMIPWQVXAKSFV-UHFFFAOYSA-N
    • SMILES: O1C(C2N(CC)C=NC=2)CNC1=O

Computed Properties

  • Exact Mass: 181.085126602g/mol
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 536.9±39.0 °C(Predicted)
  • pka: 12.30±0.40(Predicted)

5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 5-(1-ethyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one

Introduction to CAS No. 1485239-45-9: 5-(1-Ethyl-1H-imidazol-5-yl)-1,3-Oxazolidin-2-one

The compound with CAS No. 1485239-45-9, known as 5-(1-Ethyl-1H-imidazol-5-yl)-1,3-Oxazolidin-2-one, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and oxazolidinone derivatives, which have garnered considerable attention due to their versatile applications in drug design and material science.

Recent studies have highlighted the potential of oxazolidinone derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that imidazole-containing oxazolidinones can exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The molecular structure of CAS No. 1485239-45-9 comprises a fused ring system consisting of an imidazole ring and an oxazolidinone ring. The imidazole moiety contributes to the molecule's ability to act as a hydrogen bond donor, while the oxazolidinone ring provides rigidity and enhances bioavailability. This unique combination makes the compound ideal for applications in drug delivery systems, where stability and controlled release are critical.

Furthermore, imidazole derivatives like CAS No. 1485239-45 have been explored for their catalytic properties in organic synthesis. A study in *Chemical Communications* reported that this compound can serve as an efficient catalyst in asymmetric synthesis reactions, facilitating the production of chiral compounds with high enantioselectivity.

In terms of physical properties, CAS No. 1485239 exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its thermal stability makes it suitable for high-throughput screening processes in pharmaceutical research.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the conjugated system within the molecule enables efficient electron transfer, which is advantageous for applications in optoelectronic materials.

Looking ahead, the potential applications of CAS No. 1485239 are vast and varied. Its role as a building block in medicinal chemistry is particularly noteworthy, with ongoing research exploring its utility as a scaffold for developing novel antibiotics and anticancer agents.

In conclusion, CAS No. 1485239 represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structural features, coupled with its versatile properties, position it as a key player in advancing both academic and industrial applications.

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